Cas no 2229617-14-3 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetaldehyde)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetaldehyde
• CAS No: 2229617-14-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6396576
• PubChem ID: 142734505
• Update Time: 2025-06-26

2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetaldehyde
• EN300-1774240
• 2229617-14-3

• Inchi： 1S/C11H12O2/c12-6-5-9-7-10-3-1-2-4-11(10)13-8-9/h1-4,6,9H,5,7-8H2
• InChI Key： OBIMHVHEDYGDOY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(CC=O)C1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)acetaldehyde

2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde: A Comprehensive Overview

2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde (CAS No. 2229617-14-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene and dihydrofuran ring system. The presence of the acetaldehyde group (-CH₂CHO) at the 3-position of the dihydrobenzopyran ring introduces unique chemical properties and potential applications in various industries.

The benzopyran skeleton is a versatile structural motif found in numerous natural products and synthetic compounds. In 2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde, the dihydrobenzopyran ring system is partially saturated, which contributes to its stability and reactivity. The acetaldehyde moiety at the 3-position plays a crucial role in determining the compound's chemical behavior, including its ability to participate in condensation reactions, such as the aldol reaction, which is widely used in organic synthesis.

Recent studies have highlighted the potential of benzopyran derivatives as bioactive molecules. For instance, research has shown that certain benzopyran derivatives exhibit antioxidant and anti-inflammatory properties, making them promising candidates for drug development. The acetaldehyde group in 2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde may enhance these bioactive properties by increasing the compound's lipophilicity and improving its ability to cross cellular membranes.

From a synthetic perspective, 2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde can be prepared through various routes. One common method involves the Claisen rearrangement of appropriate allyl vinyl ethers to form the dihydrobenzopyran ring system. Subsequent oxidation or reduction steps can then introduce the acetaldehyde group at the desired position. The synthesis of this compound is an excellent example of how heterocyclic chemistry can be utilized to construct complex molecular frameworks with specific functional groups.

In terms of applications, benzopyran derivatives like 2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde have found uses in fragrance and flavor industries due to their unique aromatic profiles. Additionally, their potential as intermediates in pharmaceutical synthesis makes them valuable building blocks for more complex molecules with therapeutic applications.

From an environmental standpoint, understanding the fate and transport of benzopyran derivatives is essential for assessing their impact on ecosystems. Recent research has focused on evaluating the biodegradability and toxicity of such compounds under various environmental conditions. Preliminary findings suggest that benzopyran derivatives are generally low in toxicity and can undergo microbial degradation under aerobic conditions.

In conclusion, 2-(3,4-Dihydro-2H-1-Benzopyran-3-yl)Acetaldehyde (CAS No. 2229617-14-) represents a fascinating example of how structural modifications within a heterocyclic framework can lead to compounds with diverse chemical properties and applications. As research continues to uncover new insights into its synthesis, reactivity, and biological activity, this compound is poised to play an increasingly important role in both academic and industrial settings.